![molecular formula C18H15ClN2O3 B2754470 5-chloro-2-methoxy-N-(4-methyl-2-oxo-1H-quinolin-7-yl)benzamide CAS No. 1251558-24-3](/img/structure/B2754470.png)
5-chloro-2-methoxy-N-(4-methyl-2-oxo-1H-quinolin-7-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The molecular structure of a similar compound, “5-Chloro-2-methoxy-N- [2- (4-sulfamoylphenyl)ethyl]benzamide”, has been reported . It has a molecular weight of 368.84 .Physical And Chemical Properties Analysis
The physical and chemical properties of a similar compound, “5-Chloro-2-methoxy-N- [2- (4-sulfamoylphenyl)ethyl]benzamide”, have been reported . It has a melting point of 209-214 °C (lit.) .Scientific Research Applications
- AKOS024529066 exhibits promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The compound interferes with cell proliferation, induces apoptosis (programmed cell death), and inhibits tumor growth .
- Inflammation plays a crucial role in many diseases. AKOS024529066 has demonstrated anti-inflammatory properties by modulating key inflammatory pathways. It may be useful in conditions like rheumatoid arthritis, inflammatory bowel disease, and neuroinflammation .
- Studies suggest that AKOS024529066 has neuroprotective effects. It may help prevent neuronal damage and reduce oxidative stress in neurodegenerative disorders like Alzheimer’s disease and Parkinson’s disease .
- Preliminary research indicates that AKOS024529066 possesses antibacterial properties. It could be explored as a potential antibiotic agent against drug-resistant bacterial strains .
- AKOS024529066 may act as an analgesic (pain-relieving) and antipyretic (fever-reducing) agent. It could be valuable in managing pain and fever associated with various conditions .
- Some studies suggest that AKOS024529066 might influence metabolic pathways. Researchers have investigated its impact on glucose metabolism, lipid regulation, and insulin sensitivity. It could be relevant in addressing metabolic syndrome and type 2 diabetes .
Anticancer Properties
Anti-Inflammatory Effects
Neuroprotective Potential
Antibacterial Activity
Analgesic and Antipyretic Effects
Metabolic Disorders
properties
IUPAC Name |
5-chloro-2-methoxy-N-(4-methyl-2-oxo-1H-quinolin-7-yl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2O3/c1-10-7-17(22)21-15-9-12(4-5-13(10)15)20-18(23)14-8-11(19)3-6-16(14)24-2/h3-9H,1-2H3,(H,20,23)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHSROBJREJHBIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC2=C1C=CC(=C2)NC(=O)C3=C(C=CC(=C3)Cl)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-2-methoxy-N-(4-methyl-2-oxo-1H-quinolin-7-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.